Cas no 31181-55-2 (2-Methyl-5-(trifluoromethoxy)pyridine)

• Product Name: 2-Methyl-5-(trifluoromethoxy)pyridine
• CAS No: 31181-55-2
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• CID: 1037261
• PubChem ID: 21613169
• Update Time: 2025-10-28

2-Methyl-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(trifluoromethoxy)pyridine
• DTXSID40616341
• HPFRZWNATIXQRX-UHFFFAOYSA-N
• SCHEMBL2304950
• 31181-55-2
• DB-356215

• Inchi： 1S/C7H6F3NO/c1-5-2-3-6(4-11-5)12-7(8,9)10/h2-4H,1H3
• InChI Key： HPFRZWNATIXQRX-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C)C=C1)(F)F

Computed Properties

• Exact Mass: 177.04014830g/mol
• Monoisotopic Mass: 177.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2-Methyl-5-(trifluoromethoxy)pyridine

2-Methyl-5-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound with CAS No 31181-55-2, commonly referred to as 2-Methyl-5-(trifluoromethoxy)pyridine, is a highly specialized organic compound that has garnered significant attention in various scientific and industrial domains. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a methyl group at the 2-position and a trifluoromethoxy group at the 5-position. The combination of these substituents imparts distinctive chemical properties, making it valuable for a wide range of applications.

2-Methyl-5-(trifluoromethoxy)pyridine belongs to the class of heterocyclic compounds, specifically pyridines, which are widely used in pharmaceuticals, agrochemicals, and materials science. The trifluoromethoxy group is particularly notable for its electron-withdrawing effects, which enhance the compound's reactivity and stability. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of new drug candidates targeting various diseases.

One of the most recent advancements involving 2-Methyl-5-(trifluoromethoxy)pyridine is its role in the creation of novel pesticides. Researchers have found that this compound exhibits potent insecticidal activity, making it a promising candidate for sustainable agricultural practices. Its ability to target specific pest species without adversely affecting non-target organisms has been a focal point in recent agricultural studies.

In the pharmaceutical sector, 2-Methyl-5-(trifluoromethoxy)pyridine has been explored as a building block for developing kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. The compound's unique structure allows for precise modulation of these pathways, offering potential therapeutic benefits.

Moreover, 2-Methyl-5-(trifluoromethoxy)pyridine has shown promise in materials science applications. Its electron-deficient nature makes it an ideal candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Recent research has demonstrated its ability to enhance device performance by improving charge transport properties.

The synthesis of 2-Methyl-5-(trifluoromethoxy)pyridine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the nucleophilic substitution of a suitable precursor with the trifluoromethoxy group. This process is often optimized using modern catalytic techniques to ensure high yields and purity.

In terms of safety and handling, 2-Methyl-5-(trifluoromethoxy)pyridine is classified as a non-hazardous chemical under standard conditions. However, it is recommended to follow standard laboratory protocols when working with this compound to ensure optimal results and minimize environmental impact.

Looking ahead, the versatility of 2-Methyl-5-(trifluoromethoxy)pyridine suggests that its applications will continue to expand as researchers uncover new ways to harness its unique properties. Its role in drug discovery, pest control, and advanced materials underscores its importance in contemporary chemistry.